Cas no 7005-72-3 (4-Chlorodiphenyl ether)

• Product name: 4-Chlorodiphenyl ether
• CAS No: 7005-72-3
• MF: C₁₂H₉OCl
• MW: 204.65226
• MDL: MFCD00055431
• CID: 47166
• PubChem ID: 23436

4-Chlorodiphenyl ether Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-phenoxybenzene
• 4-chlorodiphenyl ether
• 4-Chlorophenyl phenyl ether
• 4-Chloropheyl-phenylether
• CHLORODIPHENYLETHER4-
• 1-chloro-4-phenoxy-benzen
• 4-chlorophenoxybenzene
• 4-monochlorodiphenyloxide
• chlorodiphenylether
• Ether, p-chlorophenyl phenyl
• monochlorodiphenyloxide
• p-Chlorodiphenyl oxide
• 4-Chlorophenylphenylether Solution
• UNII-HAA2AN1TJD
• 1-chloro-4-phenoxy-benzene
• DTXSID2052447
• Z1269120752
• 7005-72-3
• EINECS 230-281-7
• P-PHENOXYCHLOROBENZENE
• Q27261762
• HSDB 6176
• Monochloro diphenyl ether
• PCDE 3
• InChI=1/C12H9ClO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9
• AI3-01021
• AI3-32895
• Benzene, chlorophenoxy-
• FT-0602620
• NSC61839
• CAS-7005-72-3
• NCGC00357246-01
• Chlorodiphenyl ether
• PS-8132
• Benzene, 1-chloro-4-phenoxy-
• 4-chlorodiphenylether
• HAA2AN1TJD
• NS00036999
• 4-CHLOROPHENYL PHENYL-D5 ETHER
• 4-Monochlorodiphenyl oxide
• Tox21_304039
• MONOCHLOROPHENYL ETHER
• CS-M1172
• W-104571
• AKOS015906217
• 5AY689Y3GH
• 4-Chlorophenyl-phenyl ether 10 microg/mL in Methanol
• EN300-220714
• P-CHLOROPHENYL PHENYL ETHER
• 4-Chlorodiphenyl ether, 99%
• Monochlorodiphenyl oxide
• UNII-5AY689Y3GH
• NSC 61839
• NSC-61839
• Monochloro diphenyl oxide
• 55398-86-2
• MFCD00055431
• SCHEMBL196125
• DTXCID4031019
• Phenyl ether mono-chloro
• ETHER, MONOCHLOROPHENYL
• P-CHLORODIPHENYL ETHER
• Benzene, 1chloro4phenoxy
• 4Chlorophenyl phenyl ether
• 4Monochlorodiphenyl oxide
• P-CHLOROPHENOXYBENZENE
• 4-CHLOROPHENYLPHENYLETHER
• Ether, pchlorophenyl phenyl
• 4-CDE
• DB-055372
• 4Chlorodiphenyl ether
• 1Chloro4phenoxybenzene
• pChlorodiphenyl oxide
• 4-Chlorodiphenyl ether

• MDL： MFCD00055431
• Inchi： 1S/C12H9ClO/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9H
• InChI Key： PGPNJCAMHOJTEF-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OC2=CC=C(C=C2)Cl

Computed Properties

• Exact Mass: 204.03400
• Monoisotopic Mass: 204.034193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not available
• Density: 1.193 g/mL at 25 °C(lit.)
• Melting Point: -8 ºC
• Boiling Point: 161-162 °C/19 mmHg(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Refractive Index: n20/D 1.587(lit.)
• Water Partition Coefficient: 3.3 mg/L (25 ºC)
• PSA: 9.23000
• LogP: 4.13230
• Solubility: Not available

4-Chlorodiphenyl ether Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H317-H318-H410
• Warning Statement： P273-P280-P305+P351+P338-P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-41-43-50/53
• Safety Instruction： S61-S37/39-S29-S26-S60-S36/37/39
• Hazardous Material Identification：
• TSCA：T
• Risk Phrases：R36/37/38; R50/53
• Safety Term：S26;S29;S37/39;S61
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)